Cas no 1354004-02-6 (Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester)

• Product Name: Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester
• CAS No: 1354004-02-6
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD21098152
• CID: 4588728
• Update Time: 2025-06-15

Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester

• MDL： MFCD21098152
• Inchi： 1S/C14H20N2O2/c1-16(10-13-8-5-9-15-13)14(17)18-11-12-6-3-2-4-7-12/h2-4,6-7,13,15H,5,8-11H2,1H3/t13-/m0/s1
• InChI Key： BOXRBTATHOAKGB-ZDUSSCGKSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(C)C[C@@H]1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester

Introduction to Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester (CAS No. 1354004-02-6)

Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester, with the chemical identifier CAS No. 1354004-02-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents.

The molecular structure of Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester features a pyrrolidine core, which is a common motif in many bioactive molecules. The presence of the (S)-configuration at the chiral center enhances its pharmacological properties, contributing to its potential as a lead compound in drug discovery. The benzyl ester functionality not only improves the solubility of the compound but also serves as a handle for further chemical modifications, allowing for the development of more complex derivatives.

In recent years, there has been growing interest in the development of drugs targeting neurological disorders. The pyrrolidine scaffold is particularly relevant in this context, as it is found in several FDA-approved medications used to treat conditions such as Parkinson's disease and epilepsy. The unique stereochemistry of Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester makes it an attractive candidate for further investigation into its potential therapeutic effects.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Research has shown that molecules with a pyrrolidine core can interact with various receptors and enzymes involved in neurotransmission. For instance, studies have indicated that derivatives of pyrrolidine can influence the activity of acetylcholinesterase, an enzyme crucial for cognitive function. The (S)-configuration of Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester may enhance its binding affinity to these targets, making it a promising candidate for the treatment of neurodegenerative diseases.

The benzyl ester group in the molecule also opens up possibilities for further derivatization, which can be tailored to optimize pharmacokinetic properties such as bioavailability and metabolic stability. This flexibility is particularly important in drug development, where fine-tuning the chemical structure can significantly impact the efficacy and safety of a potential therapeutic agent.

Recent advances in computational chemistry have enabled more efficient screening processes for identifying bioactive compounds. Virtual screening techniques have been used to predict the binding affinity of Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester to various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided experimental efforts toward optimizing its pharmacological properties.

In addition to its potential applications in central nervous system disorders, this compound has also shown promise in other therapeutic areas. For example, preclinical studies have suggested that molecules with a pyrrolidine scaffold may have anti-inflammatory and analgesic effects. The specific stereochemistry of Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester could play a crucial role in modulating inflammatory pathways, making it a candidate for the development of novel anti-inflammatory drugs.

The synthesis of complex molecules like Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester requires sophisticated organic chemistry techniques. Researchers have developed efficient synthetic routes that incorporate key functional groups while maintaining high enantiomeric purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

The growing body of evidence supporting the biological activity of this compound has attracted attention from pharmaceutical companies and academic institutions worldwide. Collaborative efforts between researchers are increasingly common, as they aim to explore new derivatives and applications. The interdisciplinary nature of this research underscores the importance of combining expertise from various fields, including organic chemistry, medicinal chemistry, and pharmacology.

The future prospects for Methyl-(S)-1-pyrrolidin-2-ylMethyl-carbaMic acid benzyl ester are promising, with ongoing studies aimed at elucidating its mechanisms of action and optimizing its pharmacological properties. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique structural features to develop innovative therapeutic agents.